Cas no 2152350-69-9 (2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• CAS No: 2152350-69-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6484327
• PubChem ID: 165589287
• Update Time: 2025-05-20

2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• 2152350-69-9
• EN300-1634993

• Inchi： 1S/C9H14N2O/c1-6-8(5-11(2)10-6)7-3-4-9(7)12/h5,7,9,12H,3-4H2,1-2H3
• InChI Key： GNWUONORDNLQGM-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol

Comprehensive Guide to 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol (CAS No. 2152350-69-9): Properties, Applications, and Market Insights

2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol (CAS No. 2152350-69-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclobutane derivative, featuring a 1,3-dimethyl-1H-pyrazole substituent, exhibits unique structural characteristics that make it valuable for drug discovery and material science applications. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, this molecule presents intriguing possibilities for researchers exploring new bioactive scaffolds.

The molecular structure of 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol combines the strained ring system of cyclobutane with the aromatic properties of pyrazole, creating a hybrid architecture that offers both stability and reactivity. This combination is particularly relevant in current pharmaceutical development trends, where researchers are actively investigating cyclobutane-containing compounds for their enhanced metabolic stability and improved pharmacokinetic profiles compared to more flexible analogs.

Recent studies have highlighted the potential of pyrazole-modified cyclobutane derivatives in addressing several therapeutic challenges. The compound's hydrogen-bond donor capability from the hydroxyl group, combined with the hydrogen-bond acceptor properties of the pyrazole nitrogen atoms, makes it an attractive building block for molecular recognition in drug-target interactions. These features align with current medicinal chemistry strategies focusing on three-dimensional molecular architectures to improve drug selectivity and reduce off-target effects.

In material science applications, 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol serves as a precursor for advanced polymer modifications. The strained cyclobutane ring can participate in unique polymerization reactions, while the pyrazole moiety offers coordination sites for metal complexation. This dual functionality makes the compound particularly interesting for developing functional materials with tailored electronic or mechanical properties, a rapidly growing area in materials research.

The synthesis of 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol typically involves [1,3]-dipolar cycloaddition reactions or transition-metal catalyzed coupling strategies. Recent advances in flow chemistry techniques have improved the efficiency of producing such complex molecular architectures, addressing one of the key challenges in scaling up these specialized compounds. These synthetic innovations are particularly relevant given the pharmaceutical industry's growing interest in continuous manufacturing processes.

Analytical characterization of 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol typically employs advanced techniques including NMR spectroscopy (particularly 1H and 13C NMR), mass spectrometry, and X-ray crystallography when single crystals can be obtained. The compound's purity and stability are crucial parameters for research applications, with current quality control protocols emphasizing HPLC analysis with UV detection at appropriate wavelengths.

From a commercial perspective, the market for specialty heterocyclic compounds like 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol has shown steady growth, driven by pharmaceutical and agrochemical R&D expenditures. The compound's CAS registry number (2152350-69-9) serves as a unique identifier in chemical databases and procurement systems, facilitating its tracking in global research applications. Current market analysis suggests increasing demand for such structurally complex intermediates in drug discovery pipelines.

Environmental and safety considerations for 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulatory frameworks, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically requires protection from moisture and extreme temperatures to maintain compound stability over extended periods.

Future research directions for 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation or as components of covalent inhibitor scaffolds. The compound's structural features position it well for investigation in these cutting-edge drug discovery approaches that are currently transforming pharmaceutical development strategies.

For researchers seeking detailed technical information about 2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol, comprehensive data sheets including spectral information, solubility characteristics, and synthetic protocols are available through specialized chemical suppliers and research databases. The compound's growing importance in medicinal chemistry is reflected in its increasing appearance in scientific literature and patent applications related to heterocyclic drug development.